Cas no 872780-97-7 (4-Pyridazinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester)
4-Pyridazinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridazinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester
- methyl 5-(trifluoromethyl)pyridazine-4-carboxylate
- 5-trifluoromethyl-pyridazine-4-carboxylic acid methyl ester
- SCHEMBL4925877
- JWWODYRITNUBHP-UHFFFAOYSA-N
- methyl5-(trifluoromethyl)pyridazine-4-carboxylate
- 872780-97-7
-
- MDL: MFCD28579115
- Inchi: 1S/C7H5F3N2O2/c1-14-6(13)4-2-11-12-3-5(4)7(8,9)10/h2-3H,1H3
- InChI Key: JWWODYRITNUBHP-UHFFFAOYSA-N
- SMILES: FC(C1=CN=NC=C1C(=O)OC)(F)F
Computed Properties
- Exact Mass: 206.03031189Da
- Monoisotopic Mass: 206.03031189Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 52.1Ų
4-Pyridazinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0998810-5g |
5-trifluoromethyl-pyridazine-4-carboxylic acid methyl ester |
872780-97-7 | 95% | 5g |
$3000 | 2024-08-02 | |
| Crysdot LLC | CD11039224-100mg |
Methyl 5-(trifluoromethyl)pyridazine-4-carboxylate |
872780-97-7 | 97% | 100mg |
$315 | 2024-07-19 | |
| Crysdot LLC | CD11039224-250mg |
Methyl 5-(trifluoromethyl)pyridazine-4-carboxylate |
872780-97-7 | 97% | 250mg |
$500 | 2024-07-19 | |
| Crysdot LLC | CD11039224-1g |
Methyl 5-(trifluoromethyl)pyridazine-4-carboxylate |
872780-97-7 | 97% | 1g |
$1250 | 2024-07-19 | |
| eNovation Chemicals LLC | Y0998810-5g |
5-trifluoromethyl-pyridazine-4-carboxylic acid methyl ester |
872780-97-7 | 95% | 5g |
$3000 | 2025-02-27 | |
| eNovation Chemicals LLC | Y0998810-5g |
5-trifluoromethyl-pyridazine-4-carboxylic acid methyl ester |
872780-97-7 | 95% | 5g |
$3000 | 2025-02-28 |
4-Pyridazinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 4-Pyridazinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester
4-Pyridazinecarboxylic Acid, 5-(Trifluoromethyl)-, Methyl Ester
CAS No. 872780-97-7, commonly referred to as 4-Pyridazinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and structural versatility. The presence of the trifluoromethyl group at the 5-position and the methyl ester at the 4-position introduces specific functional groups that enhance its reactivity and compatibility in synthetic processes.
The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and esterifications. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, a study published in Chemical Communications (2023) demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the pyridazine ring with high precision.
4-Pyridazinecarboxylic acid derivatives have garnered attention in the pharmaceutical industry due to their potential as bioisosteres. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, making this compound a promising candidate for drug design. Researchers at the University of California have explored its role as a scaffold in developing kinase inhibitors, showing remarkable activity against several cancer-related enzymes.
In materials science, this compound has been utilized as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to form hydrogen bonds and coordinate with metal ions makes it ideal for applications in gas storage and catalysis. A recent study in Nature Materials highlighted its use in creating highly porous MOFs with exceptional adsorption capacities for CO₂ and CH₄.
The methyl ester functionality of this compound also renders it suitable for polymerization reactions. Scientists at ETH Zurich have employed it as a monomer in the synthesis of novel polyesters with tailored mechanical properties. These polymers exhibit excellent thermal stability and biocompatibility, opening avenues for biomedical applications such as drug delivery systems and tissue engineering.
From an environmental perspective, the compound's stability under physiological conditions makes it a favorable choice for green chemistry applications. Its synthesis can be optimized using solvent-free conditions or enzymatic catalysts to minimize ecological footprints. This aligns with global efforts to promote sustainable chemical practices.
In conclusion, CAS No. 872780-97-7, or 4-Pyridazinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester, stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover its potential, this compound is poised to play a pivotal role in advancing both scientific innovation and industrial development.
872780-97-7 (4-Pyridazinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)